Cas no 1995737-52-4 (4-methyl-2-(propan-2-yloxy)hexan-1-amine)

• Product Name: 4-methyl-2-(propan-2-yloxy)hexan-1-amine
• CAS No: 1995737-52-4
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5999434
• PubChem ID: 165522682
• Update Time: 2025-05-20

4-methyl-2-(propan-2-yloxy)hexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(propan-2-yloxy)hexan-1-amine
• 1995737-52-4
• EN300-1294199

• Inchi： 1S/C10H23NO/c1-5-9(4)6-10(7-11)12-8(2)3/h8-10H,5-7,11H2,1-4H3
• InChI Key： HUIUMUTYRZOIBI-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CN)CC(C)CC

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-methyl-2-(propan-2-yloxy)hexan-1-amine

Introduction to 4-methyl-2-(propan-2-yloxy)hexan-1-amine (CAS No. 1995737-52-4)

4-methyl-2-(propan-2-yloxy)hexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1995737-52-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This aliphatic amine derivative features a complex hydrocarbon chain with an amine functional group and an ether linkage, making it a versatile intermediate in organic synthesis and a potential candidate for various biochemical applications.

The molecular structure of 4-methyl-2-(propan-2-yloxy)hexan-1-amine consists of a six-carbon chain with a methyl substituent at the fourth carbon and an isopropoxy group at the second carbon. The presence of both an amine group (–NH₂) and an ether group (–O–CH(CH₃)₂) imparts unique chemical properties that make this compound valuable in synthetic chemistry. The amine functionality allows for further derivatization, such as formation of salts, esters, or amides, while the ether moiety enhances solubility in both polar and nonpolar solvents.

In recent years, there has been growing interest in aliphatic amines as building blocks for drug development. These compounds are particularly attractive due to their ability to mimic natural bioactive molecules and their role in modulating biological pathways. 4-methyl-2-(propan-2-yloxy)hexan-1-amine has emerged as a promising intermediate in the synthesis of novel pharmacophores. Its structural features suggest potential applications in the development of therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of 4-methyl-2-(propan-2-yloxy)hexan-1-amine is its utility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES). These findings align with the broader trend toward developing targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The synthesis of 4-methyl-2-(propan-2-yloxy)hexan-1-amine involves multi-step organic reactions, typically starting from readily available precursors like hexanols or amines. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired carbon framework. The precision required in these synthetic steps underscores the importance of high-purity reagents and controlled reaction conditions to ensure optimal yields and minimal byproduct formation.

Recent advancements in computational chemistry have further enhanced the design and optimization of 4-methyl-2-(propan-2-yloxy)hexan-1-amine derivatives. Molecular modeling studies have revealed insights into how structural modifications influence biological activity, enabling researchers to predict and fine-tune properties such as solubility, metabolic stability, and pharmacokinetic profiles. These computational tools are indispensable in modern drug discovery pipelines, streamlining the process from initial hit identification to lead optimization.

The pharmacological potential of 4-methyl-2-(propan-2-yloxy)hexan-1-amine has been explored through preclinical studies conducted on cell lines and animal models. Initial results indicate that this compound exhibits moderate activity in modulating inflammatory responses by interacting with key signaling pathways. Furthermore, its ability to cross the blood-brain barrier suggests possible applications in treating central nervous system disorders. These findings highlight the need for further investigation into its mechanism of action and potential therapeutic applications.

In addition to its pharmaceutical relevance, 4-methyl-2-(propan-2-yloxy)hexan-1-amine has found utility in industrial applications as well. Its unique chemical properties make it a valuable intermediate in the production of specialty chemicals, fragrances, and polymers. The compound’s stability under various reaction conditions allows it to serve as a reliable building block in complex synthetic schemes, contributing to the efficiency and scalability of chemical manufacturing processes.

The future prospects for 4-methyl-2-(propan-2-yloxy)hexan-1-amine are promising, driven by ongoing research efforts aimed at expanding its applications across multiple domains. As our understanding of biochemical pathways continues to evolve, new opportunities for utilizing this compound will emerge. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory discoveries into tangible benefits for society.

In conclusion,4-methyl-octylisopropylaminoethanol (CAS No. 1995737–52–4), characterized by its intricate molecular architecture,holds significant promise as a versatile intermediatein pharmaceutical synthesis,industrial chemistry,and beyond.` Its multifaceted applications underscore its importance`as`a`key`component`in modern chemical research.` With continued exploration`and innovation,this compound is poised`to play`a pivotal role`in advancing scientific understanding`and developing novel solutions across diverse fields.`